Cas no 1251924-86-3 (4-(1-methyl-1H-pyrazol-4-yl)butanenitrile)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile
• CAS No: 1251924-86-3
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD16990711
• CID: 5187576
• Update Time: 2025-10-19

4-(1-methyl-1H-pyrazol-4-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile
• 4-(1-methylpyrazol-4-yl)butanenitrile
• BAC92486
• STL584390
• 1H-Pyrazole-4-butanenitrile, 1-methyl-

• MDL： MFCD16990711
• Inchi： 1S/C8H11N3/c1-11-7-8(6-10-11)4-2-3-5-9/h6-7H,2-4H2,1H3
• InChI Key： TXHUQHFIAHWNCR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)CCCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile

Introduction to 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile (CAS No. 1251924-86-3) in Modern Chemical and Pharmaceutical Research

4-(1-methyl-1H-pyrazol-4-yl)butanenitrile, identified by the chemical identifier CAS No. 1251924-86-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This heterocyclic nitrile derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The compound’s molecular framework, featuring a 1-methyl-1H-pyrazole moiety linked to a butenenitrile backbone, presents an intriguing platform for synthetic modifications and biological evaluations.

The 1-methyl-1H-pyrazole segment is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. This moiety has been extensively studied for its role in modulating inflammatory pathways, neurodegenerative diseases, and metabolic disorders. The incorporation of this group into the butanenitrile scaffold enhances the compound’s potential as a precursor for developing novel therapeutic agents. The nitrile functional group, in particular, is recognized for its versatility in medicinal chemistry, serving as a key intermediate in the synthesis of bioactive molecules.

In recent years, there has been a surge in research focusing on pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the 1-methyl-1H-pyrazole core exhibit significant anti-inflammatory, antioxidant, and antimicrobial properties. For instance, derivatives of this class have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are pivotal in the pathogenesis of inflammation-related diseases such as rheumatoid arthritis and osteoarthritis. The structural flexibility of 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile allows for further functionalization, enabling researchers to fine-tune its pharmacological profile.

The butenenitrile component of the molecule contributes to its reactivity and potential utility in cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions are widely employed in the construction of complex molecular architectures, often leading to the discovery of new drug candidates. The nitrile group can undergo reduction to form amides or carboxylic acids, or it can participate in nucleophilic addition reactions, providing multiple avenues for structural diversification. Such synthetic adaptability makes 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile a valuable building block for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, including those involved in pain signaling and neurotransmitter pathways. These findings align with emerging research suggesting that pyrazole derivatives may play a crucial role in developing next-generation therapeutics for neurological disorders. The compound’s ability to modulate receptor activity without significant off-target effects makes it an attractive candidate for further investigation.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their inherent biological activity and synthetic feasibility. 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile exemplifies this trend by combining a known pharmacophore with a structurally diverse backbone. Its potential applications extend beyond traditional drug development into areas such as agrochemicals and specialty materials. For example, pyrazole derivatives have been explored as intermediates in the synthesis of pesticides and herbicides, where their stability and reactivity offer distinct advantages.

From a synthetic perspective, the preparation of 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile involves multi-step organic transformations that highlight modern methodologies in chemical synthesis. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated coupling have been instrumental in constructing the desired molecular framework efficiently. These methods not only improve yield but also enhance scalability, making it feasible to produce larger quantities of the compound for both research and commercial purposes.

The safety profile of 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile is another critical consideration in its application within pharmaceutical research. Preliminary toxicological studies suggest that the compound exhibits moderate solubility in common organic solvents but minimal acute toxicity at tested doses. However, comprehensive safety assessments are essential before any clinical translation occurs. Collaborative efforts between synthetic chemists and biologists are necessary to optimize its pharmacokinetic properties while maintaining efficacy.

The future direction of research on 4-(1-methyl-1H-pyrazol-4-yl)butanenitrile is likely to be shaped by interdisciplinary collaborations leveraging artificial intelligence (AI) and machine learning (ML). These technologies can accelerate virtual screening processes by predicting binding affinities and identifying promising derivatives rapidly. Additionally, AI-driven molecular design tools may help uncover novel analogs with enhanced therapeutic potential based on existing structural data.

In conclusion,4-(1-methyl-1H-pyrazol-4-yibutenenitrile (CAS No. 1251924-86-3) represents a compelling subject of study within chemical biology and pharmaceutical science. Its unique structural features offer multiple opportunities for therapeutic intervention while serving as a versatile scaffold for synthetic innovation. As research continues to evolve，this compound is poised to contribute significantly to advancements across multiple scientific disciplines.